Antimony oxalate

Specification

• CAS No.: 16455-98-4
• Molecular Formula: C6O12Sb2
• Molecular Weight: 507.58 g/mol
• IUPAC Name: antimony(3+);oxalate
• Standard InChI: InChI=1S/3C2H2O4.2Sb/c3*3-1(4)2(5)6;;/h3*(H,3,4)(H,5,6);;/q;;;2*+3/p-6
• Standard InChI Key: BMYPOELGNTXHPU-UHFFFAOYSA-H
• SMILES: C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].[Sb+3].[Sb+3]
• Canonical SMILES: C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].[Sb+3].[Sb+3]

Introduction

Chemical Identity and Structure

Antimony oxalate, formally known as diantimony(3+) trioxalate, is characterized by its specific chemical composition and structural arrangement. The compound demonstrates distinctive bonding between antimony cations and oxalate anions.

Chemical Formula and Nomenclature

Antimony oxalate has the chemical formula C6O12Sb2 or Sb2(C2O4)3, representing two antimony(3+) ions combined with three oxalate groups. The compound is registered with CAS number 16455-98-4 and carries several synonyms in chemical literature, including:

• Antimony(III) oxalate

• Diantimony(3+) trioxalate

• Antimony(3+) ethanedioate (2:3)

• Ethanedioic acid; antimony(3+) salt (3:2)

The molecular weight of antimony oxalate is approximately 507.58 g/mol, with an exact mass of 507.747005 Da and a monoisotopic mass of 505.746613 Da.

Physical Properties

Antimony oxalate demonstrates several notable physical characteristics that determine its behavior in various applications and processing methods.

Appearance and Basic Properties

Antimony oxalate typically appears as a powder at room temperature. Unlike many metallic compounds, antimony oxalate is highly insoluble in water, which influences its applications and handling procedures.

Thermal Behavior

A particularly important property of antimony oxalate is its thermal decomposition behavior. When heated (calcined), the compound converts to antimony oxide, making it a potential precursor for oxide synthesis in certain applications.

Table 1: Physical Properties of Antimony Oxalate

Property	Value
Physical State	Powder
Molecular Weight	507.58 g/mol
Water Solubility	Highly insoluble
Melting Point	Not available
Boiling Point	Not available
Density	Not available

Applications and Uses

Antimony oxalate finds application in several specialized fields, though its uses appear to be more limited compared to some other antimony compounds.

Research Applications

In research settings, antimony oxalate and related compounds serve as subjects for crystallographic studies, contributing to fundamental understanding of antimony-containing coordination compounds. These studies enhance knowledge of bonding patterns, electronic structures, and the influence of lone pairs in antimony(III) compounds.

Related Compounds

Examining related antimony oxalate compounds provides valuable context for understanding the broader chemical family to which antimony oxalate belongs.

Antimony Oxalate Hydroxide

Antimony oxalate hydroxide (Sb(C2O4)OH) has been extensively studied crystallographically. This compound crystallizes in the Pnma space group with unit cell parameters a=5.82713(3), b=11.29448(10), c=6.31377(3) Å, and volume V=415.537(5) ų. Its structure features pentagonal pyramidal Sb³⁺ cations bridged by hydroxyl groups, creating zigzag chains along the a-axis, with each oxalate anion chelating to two antimony atoms.

Antimony Potassium Oxalate

Antimony potassium oxalate is a derivative of oxalic acid and is characterized as a freely water-soluble crystalline powder. It is produced through the reaction of antimony oxide with oxalic acid in the presence of potassium hydroxide. This compound finds practical applications in dyeing and printing processes.

Research Perspectives and Future Directions

Research on antimony oxalate and related compounds continues to evolve, with several areas showing promising developments.

Crystallographic Studies

Advanced crystallographic techniques have enabled detailed structural analysis of antimony oxalate compounds. For instance, the crystal structure of antimony oxalate hydroxide was solved using charge flipping in combination with difference Fourier techniques, despite challenges posed by significant preferred orientation in the X-ray powder data. These methodological advances suggest potential for further structural refinement of antimony oxalate itself.

Material Science Applications

The thermal decomposition property of antimony oxalate, which allows conversion to antimony oxide upon heating, suggests potential applications in material science, particularly in the controlled synthesis of antimony oxide materials with specific properties. Research into these pathways could yield new applications in catalysis, electronics, or specialized materials.